Cas no 1804486-70-1 (4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1804486-70-1
• MF: C₇H₆F₂N₄O₂S
• MW: 248.209946155548
• CID: 4853393
• Update Time: 2025-07-19

4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C7H6F2N4O2S/c8-7(9)6-3(11)1-5(16(12,14)15)13-4(6)2-10/h1,7H,(H2,11,13)(H2,12,14,15)
• InChI Key： LCLALLWCPHCXNA-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C(F)F)=C(C#N)N=1)N)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 398
• XLogP3: -0.3
• Topological Polar Surface Area: 131

Additional information on 4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide

Comprehensive Overview of 4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide (CAS No. 1804486-70-1)

4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide, with the CAS number 1804486-70-1, is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide class, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and sulfonamide functionality. Its molecular structure makes it a promising candidate for various applications, particularly in drug discovery and crop protection.

In recent years, the demand for heterocyclic compounds like 4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors or antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound's sulfonamide group is known for its bioactivity, often enhancing binding affinity in target proteins, while the difluoromethyl group can improve metabolic stability—a hot topic in drug design discussions.

From an agrochemical perspective, pyridine sulfonamides are increasingly explored for their herbicidal and fungicidal properties. The cyano and difluoromethyl substituents in this compound may contribute to its efficacy against resistant weed strains, a critical concern in modern agriculture. Sustainability-driven innovations, such as low-dose high-efficiency agrochemicals, further highlight the relevance of this compound in addressing global food security challenges.

The synthesis of CAS 1804486-70-1 typically involves multi-step reactions, including nucleophilic substitution and sulfonylation, with emphasis on yield optimization and purity—key search terms among synthetic chemists. Analytical techniques like HPLC and NMR are essential for characterizing this compound, as users frequently seek protocols for its identification and quantification. Additionally, its solubility and stability under various pH conditions are often queried, reflecting practical formulation concerns.

Beyond its immediate applications, 4-Amino-2-cyano-3-(difluoromethyl)pyridine-6-sulfonamide exemplifies the intersection of green chemistry and molecular innovation. Discussions around atom economy and reduced halogenated waste in its synthesis resonate with environmentally conscious research trends. As regulatory pressures on chemical safety intensify, this compound’s structure-activity relationships (SAR) are under scrutiny to balance efficacy with ecological impact—a recurring theme in scientific forums.

In summary, 1804486-70-1 represents a compelling case study in functionalized pyridine chemistry. Its dual relevance to pharmaceutical R&D and agrochemical advancements positions it as a compound of enduring interest. Future studies may explore its crystal engineering for improved formulation or computational modeling to predict novel derivatives, tapping into the booming field of AI-assisted drug design. For researchers navigating these domains, understanding this compound’s properties is both a scientific imperative and a strategic advantage.